Cas no 1087791-98-7 (3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide)

• Product Name: 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide
• CAS No: 1087791-98-7
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5715577
• PubChem ID: 39869391
• Update Time: 2025-06-28

3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• CS-0244328
• Z240092676
• EN300-27564
• AKOS008093288
• 1087791-98-7
• 3-chloro-N-(2-methyl-3-nitrophenyl)propanamide
• Propanamide, 3-chloro-N-(2-methyl-3-nitrophenyl)-
• 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide

• Inchi： 1S/C10H11ClN2O3/c1-7-8(12-10(14)5-6-11)3-2-4-9(7)13(15)16/h2-4H,5-6H2,1H3,(H,12,14)
• InChI Key： JBXFXIYQGXSQKL-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 131-133 °C
• Boiling Point: 405.1±40.0 °C at 760 mmHg
• Flash Point: 198.8±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide

3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide (CAS No. 1087791-98-7): A Comprehensive Overview

3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide, identified by the CAS registry number 1087791-98-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of propanamide, with a chloro group attached to the third carbon and a substituted phenyl group bearing a methyl and nitro substituent. Its structure makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide is C₁₀H₁₂ClN₃O₂, and its molecular weight is approximately 255.66 g/mol. The compound exists as a solid at room temperature and has a melting point of around 150°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been studied, making it suitable for various synthetic and analytical applications.

In recent years, researchers have explored the synthesis of 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide through various methods, including nucleophilic substitution and amide bond formation. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. The synthesis typically involves the reaction of 3-chloropropanoyl chloride with 2-methyl-3-nitroaniline in the presence of a base such as pyridine or triethylamine.

The structural features of 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide, particularly the nitro group on the aromatic ring, contribute to its electronic properties, making it a promising candidate for applications in electrochemistry and optoelectronics. Recent studies have highlighted its potential as an active layer material in organic photovoltaic devices, where its electron-withdrawing groups enhance charge separation and improve device efficiency.

In the pharmaceutical industry, 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide has been investigated for its biological activity. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a potential lead compound for drug discovery.

The environmental impact of 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide has also been a topic of interest. Research into its biodegradation pathways indicates that it undergoes microbial degradation under aerobic conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3-Chloro-N-(2-methyl-3-nitrophenyl)propanamide (CAS No. 1087791-98-7) is a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable chemical entity in modern science.